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Compound of Interest

Compound Name: 5-Bromo-4-isopentylpyrimidine

Cat. No.: B1294166

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-4-isopentylpyrimidine is a halogenated pyrimidine derivative with potential
applications in medicinal chemistry and drug discovery. This technical guide provides a
summary of its known chemical properties. However, a comprehensive search of available
scientific literature and chemical databases reveals a significant lack of detailed experimental
data for this specific compound. While general characteristics can be inferred from related
structures, specific quantitative data on physical properties, detailed synthetic protocols,
biological activity, and spectral analyses are not publicly available at this time. This document
outlines the available information and highlights areas requiring further experimental
investigation.

Core Chemical Properties

While specific experimental values for melting point, boiling point, and solubility of 5-Bromo-4-
isopentylpyrimidine are not available in published literature, a summary of its fundamental
properties is presented below.
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Property Value Source

Molecular Formula CoH13BrN2 [1112][3]

Molecular Weight 229.12 g/mol [11[2][3]

CAS Number 951884-42-7 [1]12113]

Canonical SMILES CCC(C)CC1=C(Br)C=NC=N1 Inferred from name
InChl Key Inferred from structure Not available
Appearance Not reported

Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 5-Bromo-4-isopentylpyrimidine
has not been found in the reviewed literature. However, general synthetic strategies for 4-alkyl-
5-bromopyrimidines can provide a foundational approach for its preparation. One common
method involves the condensation of a 3-keto ester or a related precursor with an appropriate
amidine, followed by bromination.

A plausible, though unverified, synthetic workflow is proposed below.
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Proposed Synthetic Pathway
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Caption: Proposed synthesis of 5-Bromo-4-isopentylpyrimidine.

Note: This proposed pathway is hypothetical and would require experimental validation and
optimization. Researchers should consult literature on the synthesis of analogous 4-alkyl-5-
bromopyrimidines for detailed reaction conditions and purification methods.

Biological Activity and Signaling Pathways

There is currently no published data on the biological activity of 5-Bromo-4-
isopentylpyrimidine. Pyrimidine derivatives are known to exhibit a wide range of
pharmacological activities, including but not limited to, anticancer, antiviral, and antimicrobial
effects.[4][5][6] The isopentyl and bromo substituents on the pyrimidine core of this compound
suggest it could be a candidate for screening in various biological assays.
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Due to the absence of biological data, no signaling pathways associated with 5-Bromo-4-

isopentylpyrimidine can be described. A general workflow for initial biological screening is

presented below.

Biological Screening Workflow

G-Bromo-4-isopentylpyrimidine)
Selection of Relevant Bioassays
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Caption: General workflow for biological activity screening.

Spectral Data
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No experimental spectral data (*H NMR, 3C NMR, Mass Spectrometry, IR) for 5-Bromo-4-
isopentylpyrimidine has been found in the public domain. The acquisition and analysis of
such data would be crucial for the unambiguous identification and characterization of this
compound.

Conclusion and Future Directions

5-Bromo-4-isopentylpyrimidine remains a poorly characterized compound. While its basic
chemical identity is established, a significant gap exists in the scientific literature regarding its
physical properties, a validated synthetic protocol, biological activity, and spectral data. The
information presented in this guide is based on the limited data available and inferences from
related compounds.

Future research efforts should focus on:

¢ Synthesis and Purification: Development and publication of a detailed, reproducible synthetic
protocol.

o Physicochemical Characterization: Experimental determination of melting point, boiling point,
and solubility in various solvents.

e Spectroscopic Analysis: Full spectral characterization (NMR, MS, IR, etc.) to confirm its
structure and provide reference data.

o Biological Screening: Evaluation of its activity in a broad range of biological assays to identify
potential therapeutic applications.

This technical guide serves as a starting point for researchers interested in 5-Bromo-4-
isopentylpyrimidine and underscores the need for foundational research to unlock its
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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